![molecular formula C38H35N5O7 B150652 5'-DMT-Bz-rA CAS No. 81246-82-4](/img/structure/B150652.png)
5'-DMT-Bz-rA
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Overview
Description
5’-DMT-Bz-rA is a phosphoramidite containing 5’ DMT and the nucleoside adenosine (A) with Benzoyl (Bz) base protection, used in oligonucleotide synthesis . RNA phosphoramidites contain a 2’-OH protecting group, tBDMS (tert-butyl dimethylsilyl) .
Synthesis Analysis
The synthesis of 5’-DMT-Bz-rA involves a multi-step reaction process . Each base has unique protecting groups designed specifically to protect the RNA during the chemical synthesis process, and produce the highest amount of full-length product .Molecular Structure Analysis
The full chemical name of 5’-DMT-Bz-rA is 5’-O- (4,4’-Dimethoxytrityl)-N6-benzoyl-2’-O-TBDMSi-adenosine-3’-O- [ (2-cyanoethyl)- (N,N-diisopropyl)]-phosphoramidite . Its molecular formula is C53H66N7O8PSi .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5’-DMT-Bz-rA are complex and can lead to the generation of impurities . The impurity profiling and analytical control of related starting materials have increased in importance .Physical And Chemical Properties Analysis
The molecular weight of 5’-DMT-Bz-rA is 673.71400 . It is a solid substance with a white to off-white color .Scientific Research Applications
Pharmacological and Neurological Effects
Psychedelic Properties and Potential Psychotherapeutic Effects : 5'-DMT-Bz-rA, closely related to 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT), is known for its psychedelic properties. Research indicates that substances like 5-MeO-DMT could have psychotherapeutic effects, potentially improving symptoms of psychiatric disorders such as post-traumatic stress disorder, depression, anxiety, and alcoholism or drug use disorder (Davis et al., 2018).
Neurogenesis and Neuronal Health : A study on 5-MeO-DMT demonstrated its ability to stimulate cell proliferation and neuronal survivability in mice, suggesting potential for treating mood disorders and enhancing neurogenesis (Lima da Cruz et al., 2018).
Biochemical and Molecular Biology Applications
In Molecular Synthesis : Research in the field of molecular biology has shown that derivatives of 5'-DMT-Bz-rA can be used in the synthesis of nucleosides and oligonucleotides. These compounds are valuable for scientific research and the development of therapeutic agents (Lakshman & Zajc, 1996).
Therapeutic Applications in Cancer Research : Non-nucleoside inhibitors of human DNA methyltransferases (DNMTs) are significant in cancer research. Compounds like 5'-DMT-Bz-rA derivatives have shown potential in inhibiting cancer cell growth, including in cancer stem cells, indicating their importance in cancer chemotherapy (Valente et al., 2014).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-[9-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]purin-6-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H35N5O7/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-21-30-32(44)33(45)37(50-30)43-23-41-31-34(39-22-40-35(31)43)42-36(46)24-9-5-3-6-10-24/h3-20,22-23,30,32-33,37,44-45H,21H2,1-2H3,(H,39,40,42,46)/t30-,32-,33-,37-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHBEJADZCSKCY-GONXPTGJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H35N5O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
673.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5'-DMT-Bz-rA |
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